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Compound of Interest

Compound Name: UKI-1

cat. No.: B1242615

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of UKI-1, a potent urokinase-type plasminogen activator (UPA) inhibitor used in
research. Adherence to these procedures is critical for minimizing environmental impact and
protecting laboratory personnel.

UKI-1 Chemical and Safety Data

UKI-1, also known as WX-UK1 or UKI-1C, is a synthetic, low-molecular-weight serine protease
inhibitor. It is utilized in cancer research to inhibit the invasive capacity of carcinoma cells. Due
to its potent biological activity, UKI-1 and its waste products must be handled as hazardous
chemical waste. While a comprehensive Safety Data Sheet (SDS) for UKI-1 is not readily
available in public databases, the following information, compiled from supplier data and
general chemical safety principles, should guide its handling and disposal.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1242615?utm_src=pdf-interest
https://www.benchchem.com/product/b1242615?utm_src=pdf-body
https://www.benchchem.com/product/b1242615?utm_src=pdf-body
https://www.benchchem.com/product/b1242615?utm_src=pdf-body
https://www.benchchem.com/product/b1242615?utm_src=pdf-body
https://www.benchchem.com/product/b1242615?utm_src=pdf-body
https://www.benchchem.com/product/b1242615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Source

Chemical Name

UKI-1 (WX-UK1, UKI-1C)

CAS Number

220355-63-5

Molecular Formula

C32H47Ns0sS

Mechanism of Action

Potent urokinase-type
plasminogen activator (UPA)

inhibitor

Appearance

Solid

Solubility

Soluble in DMSO

Storage Temperature

-20°C

Experimental Protocol for UKI-1 Disposal

The following step-by-step methodology should be followed for the safe disposal of UKI-1 and

associated waste. These procedures are based on best practices for handling potent research-

grade chemical compounds and should be adapted to comply with your institution's specific

Environmental Health and Safety (EHS) guidelines.

1. Personal Protective Equipment (PPE):

o Gloves: Wear nitrile or other chemically resistant gloves at all times.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of

a certified chemical fume hood, a NIOSH-approved respirator is recommended.

2. Disposal of Unused Solid UKI-1:

e Do Not Discard as Regular Trash: Solid UKI-1 must be treated as hazardous chemical

waste.
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Original Container: Whenever possible, dispose of the compound in its original, securely
sealed container.

Labeling: Ensure the container is clearly labeled with "Hazardous Waste," the chemical
name "UKI-1," the CAS number (220355-63-5), and any other information required by your
institution.

Waste Pickup: Arrange for disposal through your institution's EHS-approved hazardous
waste management service.

. Disposal of UKI-1 Solutions (e.g., in DMSO):

No Drain Disposal: Under no circumstances should solutions containing UKI-1 be poured
down the drain.

Waste Collection: Collect all liquid waste containing UKI-1 in a designated, sealed, and
chemically compatible hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the solvent
(e.g., "DMSQ"), the solute ("UKI-1"), and its approximate concentration.

Storage: Store the sealed waste container in a designated and secure satellite accumulation
area until it is collected by the EHS department.

. Decontamination of Labware and Surfaces:

Initial Rinse: Rinse contaminated glassware, spatulas, and other equipment with a suitable
solvent that can solubilize UKI-1 (e.g., DMSO or ethanol). Collect this rinsate as hazardous
liquid waste.

Secondary Wash: After the initial solvent rinse, wash the labware with an appropriate
laboratory detergent and water.

Final Rinse: Perform a final rinse with water.

Surface Decontamination: For benches and other surfaces, wipe down with a solvent-soaked
cloth, followed by a detergent solution. Dispose of the cleaning materials as solid hazardous
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waste.

5. Disposal of Contaminated Solid Waste:

o Collection: All disposable items that have come into contact with UKI-1, such as gloves,

pipette tips, and paper towels, must be collected as solid hazardous waste.

o Containerization: Place these items in a designated, clearly labeled, and sealed hazardous

waste container (e.g., a labeled bag or drum).

e Segregation: Do not mix chemically contaminated sharps with regular sharps containers.

Chemically contaminated sharps should be disposed of in a designated, puncture-resistant

container for hazardous chemical sharps.

UKI-1 Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of UKI-1 waste.
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Caption: Workflow for the safe disposal of UKI-1 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of UKI-1, maintaining a secure research environment and regulatory compliance.
Always consult your institution's specific safety protocols and Environmental Health and Safety
department for guidance.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of UKI-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242615#uki-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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